Cas no 338976-31-1 (4-Chloro-6-(4-chlorophenyl)-2-phenyl-5-pyrimidinecarbonitrile)

• Product Name: 4-Chloro-6-(4-chlorophenyl)-2-phenyl-5-pyrimidinecarbonitrile
• CAS No: 338976-31-1
• MDL: MFCD00139508
• CID: 4648218
• Update Time: 2025-07-16

4-Chloro-6-(4-chlorophenyl)-2-phenyl-5-pyrimidinecarbonitrile Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-6-(4-chlorophenyl)-2-phenyl-5-pyrimidinecarbonitrile

• MDL： MFCD00139508

Additional information on 4-Chloro-6-(4-chlorophenyl)-2-phenyl-5-pyrimidinecarbonitrile

Professional Introduction to 4-Chloro-6-(4-chlorophenyl)-2-phenyl-5-pyrimidinecarbonitrile (CAS No. 338976-31-1)

4-Chloro-6-(4-chlorophenyl)-2-phenyl-5-pyrimidinecarbonitrile, with the chemical identifier CAS No. 338976-31-1, is a significant compound in the field of pharmaceutical chemistry. This compound belongs to the pyrimidine class, which is well-documented for its diverse biological activities and therapeutic potential. The structural features of this molecule, particularly the presence of multiple chloro substituents and a nitrile group, contribute to its unique chemical properties and reactivity, making it a valuable scaffold for drug discovery and development.

The< strong>pyrimidinecarbonitrile core of this compound is a well-known pharmacophore in medicinal chemistry. Pyrimidines are heterocyclic aromatic compounds that mimic the structure of nucleic acid bases, thereby interfering with various biological pathways. The nitrile group in this molecule introduces a polar site that can engage in hydrogen bonding or coordinate with metal ions, enhancing its interaction with biological targets. These characteristics make 4-Chloro-6-(4-chlorophenyl)-2-phenyl-5-pyrimidinecarbonitrile a promising candidate for further investigation in the development of novel therapeutic agents.

In recent years, there has been growing interest in the development of small-molecule inhibitors targeting kinases and other enzymes involved in cancer progression. The< strong>chloro substituents in this compound can serve as anchors for binding to specific residues on the target protein, improving the compound's affinity and selectivity. Additionally, the< strong>phenyl ring provides additional spatial orientation and steric hindrance, which can be fine-tuned to optimize binding interactions.

Recent studies have highlighted the importance of< strong>pyrimidine-based compounds in addressing various diseases, including cancer and infectious disorders. For instance, derivatives of pyrimidines have been shown to inhibit tyrosine kinases, which are overexpressed in many cancer types. The< strong>4-Chloro-6-(4-chlorophenyl)-2-phenyl-5-pyrimidinecarbonitrile molecule exhibits potential as an inhibitor due to its ability to disrupt key signaling pathways involved in tumor growth and metastasis.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key steps include chlorination, cyanation, and phenylation reactions, which are commonly employed in the preparation of pyrimidine derivatives. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions can be utilized to introduce the< strong>phenyl and< strong>chlorophenyl groups efficiently.

The pharmacological profile of 4-Chloro-6-(4-chlorophenyl)-2-phenyl-5-pyrimidinecarbonitrile has been preliminarily evaluated through in vitro assays. Initial results suggest that this compound exhibits inhibitory activity against several kinases, including EGFR and VEGFR, which are critical targets in oncology research. Furthermore, its ability to interact with DNA or RNA-binding proteins makes it a candidate for developing antiviral or antitumor agents.

In conclusion, 4-Chloro-6-(4-chlorophenyl)-2-phenyl-5-pyrimidinecarbonitrile (CAS No. 338976-31-1) is a structurally intriguing compound with significant potential in pharmaceutical applications. Its unique combination of functional groups and biological activity makes it an attractive scaffold for further medicinal chemistry investigations. Continued research into its pharmacological properties and synthetic modifications will likely uncover novel therapeutic opportunities across various disease areas.